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Compound of Interest

Compound Name: Hsd17B13-IN-2

Cat. No.: B12390164 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational integrity.

This guide provides essential, step-by-step procedures for the safe disposal of Hsd17B13-IN-
2, a potent inhibitor of the 17β-hydroxysteroid dehydrogenase 13 enzyme. Adherence to these

protocols is critical for ensuring a safe laboratory environment and compliance with standard

chemical waste regulations.

Important Disclaimer: A specific Safety Data Sheet (SDS) for Hsd17B13-IN-2 is not publicly

available. The following disposal procedures are based on general guidelines for non-

hazardous chemical waste in a research laboratory setting. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department for specific regulations and to

perform a risk assessment prior to handling and disposal.

Personal Protective Equipment (PPE) and Handling
Before beginning any disposal procedures, ensure that the appropriate personal protective

equipment is worn. This is crucial to minimize exposure and ensure personal safety.
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PPE Category Item
Specification/Recommend
ation

Hand Protection Chemical-resistant gloves
Nitrile or neoprene gloves are

recommended.

Eye Protection
Safety glasses with side

shields or goggles

Essential to protect against

splashes or airborne particles.

Body Protection Laboratory coat
Should be fully buttoned to

provide maximum coverage.

Step-by-Step Disposal Protocol for Hsd17B13-IN-2
This protocol addresses the disposal of Hsd17B13-IN-2 in its solid form as well as solutions

prepared with dimethyl sulfoxide (DMSO), a common solvent for this compound.

1. Disposal of Solid (Neat) Hsd17B13-IN-2:

For small quantities of expired or unused solid Hsd17B13-IN-2, the recommended procedure is

to manage it as non-hazardous solid chemical waste.

Step 1: Containerization: Place the vial or container with the solid Hsd17B13-IN-2 into a

larger, sealable, and clearly labeled waste container designated for non-hazardous solid

chemical waste.

Step 2: Labeling: The outer container must be labeled with the chemical name ("Hsd17B13-
IN-2") and the words "Non-Hazardous Chemical Waste for Disposal."

Step 3: Segregation: Store the waste container separately from hazardous chemical waste to

prevent cross-contamination.

Step 4: Institutional Pickup: Arrange for the collection of the waste container by your

institution's EHS or designated waste management service. Do not dispose of solid chemical

waste in the regular trash.

2. Disposal of Hsd17B13-IN-2 in DMSO Solution:
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Solutions of Hsd17B13-IN-2 in DMSO must be treated as chemical waste, with special

consideration for the solvent.

Step 1: Waste Collection: Collect all liquid waste containing Hsd17B13-IN-2 and DMSO in a

dedicated, leak-proof, and sealable container.

Step 2: Labeling: Clearly label the waste container with "Waste Hsd17B13-IN-2 in DMSO"

and specify the approximate concentration.

Step 3: Storage: Store the sealed waste container in a designated satellite accumulation

area for chemical waste, away from incompatible materials.

Step 4: EHS Collection: Contact your institution's EHS office to arrange for the pickup and

disposal of the liquid chemical waste. Do not pour DMSO solutions down the drain.

3. Decontamination of Labware:

Any labware (e.g., glassware, spatulas) that has come into contact with Hsd17B13-IN-2 should

be decontaminated.

Step 1: Rinsing: Rinse the contaminated labware thoroughly with a suitable solvent (such as

ethanol or acetone) in a fume hood.

Step 2: Collection of Rinsate: Collect the solvent rinsate in the designated liquid chemical

waste container.

Step 3: Washing: After the initial solvent rinse, wash the labware with soap and water.

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Hsd17B13-IN-2 and associated materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12390164?utm_src=pdf-body
https://www.benchchem.com/product/b12390164?utm_src=pdf-body
https://www.benchchem.com/product/b12390164?utm_src=pdf-body
https://www.benchchem.com/product/b12390164?utm_src=pdf-body
https://www.benchchem.com/product/b12390164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation Waste Characterization

Disposal Pathways

Final Disposition

Hsd17B13-IN-2 Waste Solid or Solution?

Dispose as
Non-Hazardous

Solid Chemical Waste
Solid

Dispose as
Liquid Chemical Waste

(DMSO Solution)

Solution

Arrange for EHS
Waste Pickup

Click to download full resolution via product page

Caption: Disposal workflow for Hsd17B13-IN-2.

By adhering to these procedures, laboratory personnel can ensure the safe and responsible

disposal of Hsd17B13-IN-2, contributing to a secure and compliant research environment.

Always prioritize safety and consult with your institutional EHS for guidance.

To cite this document: BenchChem. [Navigating the Safe Disposal of Hsd17B13-IN-2: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12390164#hsd17b13-in-2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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